Cas no 921602-76-8 (Benzyl (3,3-difluorocyclohexyl)carbamate)

• Product Name: Benzyl (3,3-difluorocyclohexyl)carbamate
• CAS No: 921602-76-8
• MF: C₁₄H₁₇F₂NO₂
• MW: 269.287091016769
• CID: 1039805
• PubChem ID: 70316560
• Update Time: 2025-04-20

Benzyl (3,3-difluorocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (3,3-difluorocyclohexyl)carbamate
• benzyl 3,3-difluorocyclohexylcarbamate
• 921602-76-8
• Benzyl(3,3-difluorocyclohexyl)carbamate
• BENZYL N-(3,3-DIFLUOROCYCLOHEXYL)CARBAMATE
• Carbamic acid, N-(3,3-difluorocyclohexyl)-, phenylmethyl ester
• DTXSID40741809
• SCHEMBL8243727
• DB-342458

• MDL： MFCD21606564
• Inchi： 1S/C14H17F2NO2/c15-14(16)8-4-7-12(9-14)17-13(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,17,18)
• InChI Key： HFVSCGIGMJHUEY-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 269.12273511g/mol
• Monoisotopic Mass: 269.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 380.9±42.0 °C at 760 mmHg
• Flash Point: 184.2±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl (3,3-difluorocyclohexyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls